Cas no 852451-26-4 (2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide)

• Product Name: 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide
• CAS No: 852451-26-4
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 6584138
• PubChem ID: 7118620
• Update Time: 2025-07-09

2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide
• 2-(1-(3,4-dimethylphenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-(p-tolyl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(3,4-dimethylphenyl)-1,4-dihydro-N-(4-methylphenyl)-4-oxo-
• 852451-26-4
• 2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide
• F0679-0480
• 2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(p-tolyl)acetamide
• 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide
• AKOS024595990

• Inchi： 1S/C22H21N5O2/c1-14-4-7-17(8-5-14)25-20(28)12-26-13-23-21-19(22(26)29)11-24-27(21)18-9-6-15(2)16(3)10-18/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key： WZDRHJKFQZHZTG-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C)C=C2)=O)C(=O)C2C=NN(C3=CC=C(C)C(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 852451-26-4 and Product Name: 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide

The compound with the CAS number 852451-26-4 and the product name 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The pyrazolo[3,4-d]pyrimidine core is a well-known scaffold in medicinal chemistry, often employed in the development of bioactive compounds due to its ability to interact with various biological targets.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. These compounds exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the acetamide moiety in the molecular structure of this compound suggests potential for enhanced solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the 3,4-dimethylphenyl and 4-methylphenyl substituents contribute to the molecule's overall stability and binding affinity to biological targets.

In the context of contemporary research, this compound has been investigated for its potential role in modulating key cellular pathways. The pyrazolo[3,4-d]pyrimidine core is known to interact with enzymes and receptors involved in critical biological processes. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain enzymes that are overexpressed in cancer cells. This aligns with the growing interest in developing targeted therapies that selectively inhibit pathways dysregulated in diseases such as cancer.

The N-(4-methylphenyl)acetamide portion of the molecule is particularly noteworthy for its potential to enhance pharmacokinetic properties. Acetamide derivatives are frequently incorporated into drug molecules to improve metabolic stability and reduce toxicity. The methyl group on the phenyl ring may further influence the compound's electronic properties, affecting its binding interactions with biological targets. This structural feature is often exploited in medicinal chemistry to fine-tune pharmacological activity.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on this compound to predict its binding affinity to various protein targets. These simulations suggest that it may interact with proteins involved in cell signaling and proliferation, making it a promising candidate for further investigation. The use of computational tools has significantly accelerated the drug discovery process, allowing researchers to prioritize compounds based on their predicted biological activity.

Experimental validation of these computational predictions is essential for advancing this compound into clinical development. In vitro assays have been designed to assess its activity against relevant biological targets. Initial results are promising, showing significant inhibitory effects on certain enzymes at concentrations that are unlikely to cause off-target effects. These findings support further optimization of the molecular structure to enhance potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline the process, reducing both cost and environmental impact. Techniques such as flow chemistry and catalytic asymmetric synthesis have been explored to improve efficiency and scalability. These advancements in synthetic chemistry are crucial for producing sufficient quantities of compounds for preclinical and clinical studies.

The potential therapeutic applications of this compound extend beyond cancer treatment. Its ability to modulate cell signaling pathways may make it relevant for other diseases characterized by abnormal signaling events. For instance, it has shown promise in preclinical models as a potential therapeutic agent for inflammatory disorders. The versatility of its molecular scaffold allows for further derivatization to explore new pharmacological profiles.

Regulatory considerations play a critical role in the development of new pharmaceuticals. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing compounds into clinical trials and eventual market approval. Researchers are meticulously evaluating this compound's safety profile through comprehensive toxicology studies conducted both in vitro and in vivo. These studies aim to identify any potential adverse effects before human testing begins.

The integration of cutting-edge technologies has transformed drug discovery into a highly interdisciplinary field. Collaboration between chemists, biologists, pharmacologists, and computer scientists has been instrumental in advancing projects like this one. The combination of experimental data with computational modeling provides a robust framework for understanding how molecules interact with biological systems at a molecular level.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with specific proteins and enzymes will provide insights into its therapeutic potential and help guide further development efforts. Additionally, investigating its efficacy in animal models will provide valuable data on its effectiveness as a therapeutic agent before human trials commence.

In conclusion, the compound with CAS number 852451-26-4 and product name 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an attractive target for investigation into various therapeutic applications. With continued research and development efforts aimed at optimizing its pharmacological properties, this compound holds significant potential as a future therapeutic agent.